Cas no 3856-05-1 (Isobutyl gallate)

• Product Name: Isobutyl gallate
• CAS No: 3856-05-1
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• MDL: MFCD00016425
• CID: 310163
• PubChem ID: 87570390
• Update Time: 2025-09-18

Isobutyl gallate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-trihydroxy-, 2-methylpropyl ester
• Isobutyl Gallate
• 2-methylpropyl 3,4,5-trihydroxybenzoate
• Gallic Acid Isobutyl Ester
• Gallic acid iso-butyl ester
• Isobutyl 3,4,5-trihydroxybenzoate
• SR016RR89P
• UCLHVCFKZSLALE-UHFFFAOYSA-N
• 5876AF
• NSC147482
• Isobutyl 3,4,5-trihydroxybenzoate #
• G0205
• Methyl 2-Methylimidazo[1,2-a
• Benzoic acid, 3,4,5-trihydroxy-, 2-methylpropyl ester
• CS-0154215
• NSC 147482
• SCHEMBL39620
• FT-0635038
• D81714
• GALLIC ACID, ISOBUTYL ESTER
• MFCD00016425
• DTXSID00191886
• EINECS 223-363-9
• AKOS025293912
• 3856-05-1
• NS00044973
• UNII-SR016RR89P
• NSC-147482
• BS-49246
• DTXCID40114377
• Isobutyl gallic acid
• Isobutyl gallate

• MDL： MFCD00016425
• Inchi： 1S/C11H14O5/c1-6(2)5-16-11(15)7-3-8(12)10(14)9(13)4-7/h3-4,6,12-14H,5H2,1-2H3
• InChI Key： UCLHVCFKZSLALE-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)O)O)O)=O)CC(C)C

Computed Properties

• Exact Mass: 226.08400
• Monoisotopic Mass: 226.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87

Experimental Properties

• Density: 1.311
• Melting Point: 130.0 to 134.0 deg-C
• Boiling Point: 444.3°Cat760mmHg
• Flash Point: 175.4°C
• Refractive Index: 1.581
• PSA: 86.99000
• LogP: 1.61620

Isobutyl gallate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Isobutyl gallate

Research Brief on Isobutyl Gallate (CAS: 3856-05-1): Recent Advances and Applications in Chemical Biology and Medicine

Isobutyl gallate (CAS: 3856-05-1), a derivative of gallic acid, has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This research brief synthesizes the latest findings on Isobutyl gallate, focusing on its chemical properties, mechanisms of action, and emerging roles in drug development and disease treatment. The compound's unique structure, characterized by the esterification of gallic acid with isobutanol, underpins its pharmacological versatility, including antioxidant, anti-inflammatory, and antimicrobial effects.

Recent studies have elucidated the molecular mechanisms by which Isobutyl gallate exerts its biological effects. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibition of reactive oxygen species (ROS) generation in cellular models of oxidative stress. The compound's ability to chelate metal ions and scavenge free radicals has been linked to its neuroprotective potential, with promising results in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings highlight Isobutyl gallate as a candidate for further development in neurotherapeutics.

In the realm of antimicrobial research, Isobutyl gallate has shown efficacy against a range of pathogens, including multidrug-resistant bacteria and fungi. A 2024 study in Antimicrobial Agents and Chemotherapy reported its synergistic effects with conventional antibiotics, enhancing their activity against methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt microbial cell membranes and inhibit biofilm formation positions it as a valuable adjunct in combating antibiotic resistance, a pressing global health challenge.

Beyond its antimicrobial and antioxidant properties, Isobutyl gallate has been investigated for its anticancer potential. Research in Cancer Letters (2023) revealed its capacity to induce apoptosis in various cancer cell lines, including breast and colorectal cancers, through modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings suggest its utility as a chemosensitizer or standalone therapeutic agent, though further clinical validation is warranted.

The pharmaceutical industry has also explored Isobutyl gallate's applications in drug formulation and delivery. Its amphiphilic nature enables it to serve as a stabilizer in nanoparticle-based drug delivery systems, enhancing the solubility and bioavailability of poorly water-soluble drugs. Recent advancements in nanotechnology have leveraged these properties to develop targeted therapies with reduced off-target effects, as detailed in a 2024 review in Advanced Drug Delivery Reviews.

Despite these promising developments, challenges remain in the clinical translation of Isobutyl gallate. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed to fully realize its therapeutic potential. Ongoing research aims to overcome these hurdles through structural modifications and novel delivery strategies, as evidenced by recent patent filings and collaborative industry-academia projects.

In conclusion, Isobutyl gallate (CAS: 3856-05-1) represents a multifaceted compound with broad applicability in chemical biology and medicine. Its diverse pharmacological activities, coupled with advancements in formulation technologies, position it as a promising candidate for future therapeutic innovations. Continued research efforts will be crucial in translating these preclinical findings into clinically viable solutions, addressing unmet medical needs across various disease areas.